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Synthesis and Preparation Methods

Arsenic pentasulfide can be prepared through several established laboratory methods. The following table

summarizes the two primary synthesis protocols:

Method Key Reactants Process Conditions Key Steps & Notes

Hydrogen
Sulfide
Precipitation [1]
[2] [3]

Soluble As(V) salt
(e.g., Arsenic acid,

H₃AsO₄), H₂S gas,
Hydrochloric acid

(HCl) [3].

Acidic aqueous
solution [1].

Precipitation from acidic solution
of soluble As(V) salts with H₂S

[1]. Stoichiometry: 2 H₃AsO₄ +
5 H₂S → As₂S₅ + 8 H₂O [3].

Fusion and
Extraction [1]

Elemental Arsenic (As)

and Sulfur (S).

Heating to fuse

elements, then liquid-
phase extraction with

ammonia and HCl [1].

1. Heat As and S to form a

fused mass. 2. Extract with
ammonia solution. 3.

Reprecipitate As₂S₅ at low
temperature with HCl [1].

The experimental workflow for choosing between these methods can be visualized as follows:
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Start: Select Preparation Method

Requirement for
high-purity crystal?

H₂S Precipitation
(Aqueous Solution)

Equipment for
handling H₂S gas available?

Fusion & Extraction
(Solid-State)

1. Heat mixture of As and S
2. Extract fused mass with ammonia
3. Reprecipitate with HCl at low temp

No Yes

1. Acidify soluble As(V) salt solution
2. Bubble H₂S gas through solution

3. Collect precipitated As₂S₅

Yes

Obtain Arsenic Pentasulfide (As₂S₅)
Dark orange, amorphous solid

Click to download full resolution via product page

Decision workflow for As₂S₅ synthesis

Physicochemical Properties and Identification
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The key characteristics and identifiers of arsenic pentasulfide are consolidated in the table below:

Property Value / Description

CAS Registry Number 1303-34-0 [1] [4] [2]

Molecular Formula &
Weight

As₂S₅; 310.17 g·mol⁻¹ [4] [2] [5]

Appearance Vivid, dark orange or brownish-yellow, opaque, amorphous solid [1] [2] [5]

Melting & Boiling Point Melts >300 °C; Decomposes at ~500 °C [1] [5]

Solubility Insoluble in water (0.014 g·dm⁻³ at 0°C) [1]; soluble in alkaline solutions
and alkali sulfides [2]

IUPAC & Other Names Arsenic pentasulfide, Arsenic(V) sulfide, Diarsenic pentasulfide [1] [6] [5]

Safety and Handling Information

Arsenic pentasulfide is a dangerous substance and requires strict safety protocols:

Hazard Statements: H301 (Toxic if swallowed), H331 (Toxic if inhaled), H410 (Very toxic to aquatic

life with long-lasting effects) [1] [4].
Safety Precautions: Use personal protective equipment (PPE). Avoid breathing dust. Do not allow

release into the environment [1] [4].
Transport Classification: UN 1557, Packing Group III [4].

Key Chemical Reactions

Arsenic pentasulfide undergoes several important chemical transformations [1]:

Hydrolysis: Decomposes in boiling water: As₂S₅ + 6 H₂O → 2 H₃AsO₃ + 2 S + 3 H₂S

Reaction with Alkali Sulfides: Forms thioarsenate anion in alkali metal sulfide solutions: [AsS₄]³⁻
Oxidation: Decomposes oxidatively in air at elevated temperatures, producing variable arsenic

oxides.
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Research Context and Alternative Methods

Primary Use: Mainly used as a pigment and chemical intermediate, with significant interest in
academic laboratories [1].

Industrial Relevance in Arsenic Removal: Recent research explores using phosphorus
pentasulfide (P₂S₅) for arsenic removal from acidic industrial wastewater [7]. This method avoids

introducing new metal cations and allows H₂S to hydrolyze slowly, reacting with arsenic to form
precipitates like arsenic pentasulfide [7]. Ultrasound can enhance this process by accelerating

hydrolysis and precipitation through cavitation effects [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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